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Compound of Interest

Compound Name: BMS-191011

Cat. No.: B1667175 Get Quote

Technical Support Center: BMS-191011
Welcome to the technical support center for BMS-191011. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility challenges associated with this potent BK channel opener. Below you will find

troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols,

and relevant pathway diagrams to assist in your research.

Frequently Asked Questions (FAQs)
Q1: I'm having trouble dissolving BMS-191011 in my aqueous buffer. What is the

recommended solvent?

A1: BMS-191011 has poor solubility in aqueous solutions. The recommended approach is to

first prepare a concentrated stock solution in an organic solvent and then dilute this stock into

your aqueous buffer or cell culture medium. Dimethyl sulfoxide (DMSO) is the most commonly

used solvent for creating high-concentration stock solutions of BMS-191011.[1][2]

Q2: What is the maximum concentration of DMSO my cells can tolerate?

A2: The tolerance to DMSO can vary significantly between cell lines.[3] As a general rule, it is

recommended to keep the final concentration of DMSO in your cell culture medium at or below

0.1% to avoid cytotoxic effects.[3][4] Some robust cell lines may tolerate up to 0.5% DMSO, but
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it is best to perform a vehicle control experiment to determine the optimal concentration for your

specific cell type.[4][5][6]

Q3: I observed a precipitate in my cell culture media after adding my BMS-191011 stock

solution. What could be the cause?

A3: This phenomenon, often called "solvent shock" or "crashing out," occurs when a compound

dissolved in a strong organic solvent like DMSO is rapidly diluted into an aqueous solution

where it is less soluble. To avoid this, add the stock solution drop-wise to your pre-warmed

media while gently stirring. You can also perform a serial or intermediate dilution.

Q4: Can I store my BMS-191011 solution in the refrigerator?

A4: It is not recommended to store aqueous solutions of BMS-191011 for more than one day

due to its limited stability and potential for precipitation. For longer-term storage, it is advisable

to prepare aliquots of your high-concentration DMSO stock solution and store them at -20°C or

-80°C.[2] Thaw a fresh aliquot for each experiment to avoid repeated freeze-thaw cycles.

Q5: What are the expected downstream effects of activating BK channels with BMS-191011?

A5: Activation of BK channels by BMS-191011 leads to an efflux of potassium (K+) ions from

the cell. This results in hyperpolarization of the cell membrane, making it more difficult for the

cell to reach the threshold for firing an action potential. In neurons, this can lead to a reduction

in the firing rate and a decrease in neurotransmitter release by limiting the activation of voltage-

gated calcium channels.[7][8][9]

Solubility Data
The following table summarizes the reported solubility of BMS-191011 in various solvents.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://www.reddit.com/r/labrats/comments/170npve/maximum_dmso_concentration_in_media_for_cell/
https://www.researchgate.net/post/From-what-concentration-of-DMSO-is-harmful-to-cell-in-vivo-and-vitro
https://www.benchchem.com/product/b1667175?utm_src=pdf-body
https://www.benchchem.com/product/b1667175?utm_src=pdf-body
https://www.benchchem.com/product/b1667175?utm_src=pdf-body
https://hellobio.com/bms-191011.html
https://www.benchchem.com/product/b1667175?utm_src=pdf-body
https://www.benchchem.com/product/b1667175?utm_src=pdf-body
https://www.mdpi.com/1422-0067/24/4/3407
https://pmc.ncbi.nlm.nih.gov/articles/PMC4929328/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4902275/
https://www.benchchem.com/product/b1667175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Concentration (mg/mL) Concentration (mM)

DMSO 37.07 - 125 100 - 337.19

Ethanol ~3 ~8.1

DMSO:PBS (pH 7.2) (1:1) ~0.3 ~0.81

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
≥ 4 ≥ 10.79

Note: The molecular weight of BMS-191011 is 370.71 g/mol . Solubility can be affected by

factors such as temperature and the purity of the compound.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

BMS-191011 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated analytical balance

Procedure:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh out 3.71 mg of BMS-191011 powder into the tared tube.

Add 1 mL of anhydrous DMSO to the tube.
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Vortex the solution thoroughly until the BMS-191011 is completely dissolved. Gentle

warming in a 37°C water bath or brief sonication can aid dissolution.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the 10 mM stock solution into smaller, single-use sterile tubes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro
Cell-Based Assays
Objective: To prepare a 10 µM working solution of BMS-191011 in cell culture medium with a

final DMSO concentration of 0.1%.

Materials:

10 mM BMS-191011 stock solution in DMSO (from Protocol 1)

Pre-warmed cell culture medium

Sterile conical tubes

Procedure:

Thaw a single aliquot of the 10 mM BMS-191011 stock solution at room temperature.

In a sterile conical tube, add 999 µL of pre-warmed cell culture medium.

Add 1 µL of the 10 mM BMS-191011 stock solution to the medium.

Mix the solution gently by pipetting up and down or by inverting the tube. Avoid vigorous

vortexing which can cause foaming of the medium.

The final concentration of BMS-191011 will be 10 µM, and the final concentration of DMSO

will be 0.1%.
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Use the freshly prepared working solution for your experiment immediately.

Diagrams

Experimental Workflow for BMS-191011 Solution Preparation

Stock Solution Preparation Working Solution Preparation (In Vitro)

Weigh BMS-191011 Powder

Dissolve in 100% DMSO

Vortex/Sonicate to Dissolve

Aliquot and Store at -20°C/-80°C

Thaw Stock Aliquot

Dilute Stock into Medium (e.g., 1:1000)

Pre-warm Cell Culture Medium

Mix Gently

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing BMS-191011 solutions.
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Caption: Downstream effects of BMS-191011 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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